Cas no 2228596-05-0 (tert-butyl 2-(2-methylpyridin-4-yl)piperazine-1-carboxylate)

• Product name: tert-butyl 2-(2-methylpyridin-4-yl)piperazine-1-carboxylate
• CAS No: 2228596-05-0
• MF: C₁₅H₂₃N₃O₂
• MW: 277.362023591995
• CID: 6062937
• PubChem ID: 165823353

tert-butyl 2-(2-methylpyridin-4-yl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(2-methylpyridin-4-yl)piperazine-1-carboxylate
• 2228596-05-0
• EN300-1898887

• Inchi： 1S/C15H23N3O2/c1-11-9-12(5-6-17-11)13-10-16-7-8-18(13)14(19)20-15(2,3)4/h5-6,9,13,16H,7-8,10H2,1-4H3
• InChI Key： FPLMXOBUFIEZIF-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCNCC1C1C=CN=C(C)C=1)=O

Computed Properties

• Exact Mass: 277.17902698g/mol
• Monoisotopic Mass: 277.17902698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 54.5Ų

Additional information on tert-butyl 2-(2-methylpyridin-4-yl)piperazine-1-carboxylate

Research Brief on tert-Butyl 2-(2-Methylpyridin-4-yl)piperazine-1-carboxylate (CAS: 2228596-05-0)

The compound tert-butyl 2-(2-methylpyridin-4-yl)piperazine-1-carboxylate (CAS: 2228596-05-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a key intermediate in the synthesis of biologically active molecules. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthetic applications, pharmacological relevance, and emerging research trends.

Recent studies have highlighted the versatility of tert-butyl 2-(2-methylpyridin-4-yl)piperazine-1-carboxylate as a building block in the development of novel drug candidates. Its structural features, including the piperazine core and the 2-methylpyridin-4-yl moiety, make it particularly valuable for the design of compounds targeting central nervous system (CNS) disorders and infectious diseases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of potent serotonin receptor modulators, showcasing its potential in psychiatric drug development.

From a synthetic chemistry perspective, researchers have developed optimized protocols for the preparation of this compound with improved yields and purity. A notable advancement reported in Organic Process Research & Development (2024) describes a scalable, one-pot synthesis method that reduces production costs while maintaining high enantiomeric purity. This methodological improvement is particularly relevant for industrial-scale pharmaceutical manufacturing.

In terms of pharmacological applications, tert-butyl 2-(2-methylpyridin-4-yl)piperazine-1-carboxylate has shown promise as a precursor for kinase inhibitors. Recent preclinical studies have demonstrated that derivatives of this compound exhibit selective inhibition against specific cancer-related kinases while showing favorable pharmacokinetic profiles. These findings were presented at the 2024 American Chemical Society National Meeting, suggesting potential applications in targeted cancer therapies.

The compound's safety profile and metabolic stability have also been subjects of recent investigation. Toxicology studies conducted in 2024 indicate that the parent compound and its major metabolites show low cytotoxicity in human cell lines, with favorable ADME (Absorption, Distribution, Metabolism, and Excretion) properties. These characteristics make it an attractive scaffold for further medicinal chemistry optimization.

Looking forward, research directions for tert-butyl 2-(2-methylpyridin-4-yl)piperazine-1-carboxylate appear to be expanding into new therapeutic areas. Computational chemistry approaches are being employed to design novel derivatives with potential applications in neurodegenerative diseases and anti-inflammatory therapies. The compound's structural flexibility allows for diverse modifications, positioning it as a valuable tool in drug discovery pipelines.

In conclusion, tert-butyl 2-(2-methylpyridin-4-yl)piperazine-1-carboxylate (CAS: 2228596-05-0) continues to demonstrate significant value in pharmaceutical research and development. Its dual role as both a synthetic intermediate and a pharmacophore template makes it particularly valuable in the current drug discovery landscape. Future research will likely focus on expanding its therapeutic applications and further optimizing its synthetic accessibility.